Cas no 66398-52-5 (2-hydroxysuccinamate)

• Product Name: 2-hydroxysuccinamate
• CAS No: 66398-52-5
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 963910
• PubChem ID: 106688
• Update Time: 2025-04-19

2-hydroxysuccinamate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxysuccinamate
• Butanoic acid, 4-amino-2-hydroxy-4-oxo-
• 4-Amino-2-hydroxy-4-oxobutanoic acid
• DTXSID40871453
• 66398-52-5
• AKOS006341735
• SCHEMBL285359
• 2-hydroxysuccinamic acid

• Inchi： 1S/C4H7NO4/c5-3(7)1-2(6)4(8)9/h2,6H,1H2,(H2,5,7)(H,8,9)
• InChI Key： RTTYFXMXRFYCHM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 133.03751
• Monoisotopic Mass: 133.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.5 ºC
• Boiling Point: 245.59°C (rough estimate)
• Flash Point: 259.7°C
• Refractive Index: 1.4540 (estimate)
• Solubility: Soluble (948 g/l) (25 º C),
• PSA: 100.62